Cas no 1697808-99-3 (ethyl 2,5-dimethyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine-6-carboxylate)

• Product Name: ethyl 2,5-dimethyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine-6-carboxylate
• CAS No: 1697808-99-3
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5802672
• PubChem ID: 103281636
• Update Time: 2025-06-25

ethyl 2,5-dimethyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,5-dimethyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine-6-carboxylate
• ethyl 2,5-dimethyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylate
• 1697808-99-3
• EN300-1119529

• Inchi： 1S/C11H19N3O2/c1-4-16-10(15)9-5-12-11-13-7(2)6-14(11)8(9)3/h7-9H,4-6H2,1-3H3,(H,12,13)
• InChI Key： QFWFWBZXAXJHGP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CN=C2NC(C)CN2C1C)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 53.9Ų

Additional information on ethyl 2,5-dimethyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine-6-carboxylate

Recent Advances in the Study of Ethyl 2,5-dimethyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylate (CAS: 1697808-99-3)

The compound ethyl 2,5-dimethyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylate (CAS: 1697808-99-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its imidazo[1,2-a]pyrimidine core, has shown promising potential in various therapeutic applications, including as a scaffold for drug development targeting neurological disorders and inflammatory diseases. Recent studies have focused on elucidating its synthesis pathways, pharmacological properties, and mechanisms of action, providing valuable insights for future research and clinical applications.

One of the key breakthroughs in the study of this compound is the optimization of its synthetic route. Researchers have developed a more efficient and scalable method for producing ethyl 2,5-dimethyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylate, which involves a multi-step reaction sequence starting from readily available precursors. This advancement not only improves the yield and purity of the compound but also reduces production costs, making it more accessible for further pharmacological evaluations. The detailed synthetic protocol and characterization data have been published in recent peer-reviewed journals, highlighting the compound's structural integrity and stability under various conditions.

In terms of pharmacological activity, preliminary in vitro and in vivo studies have demonstrated that ethyl 2,5-dimethyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylate exhibits notable bioactivity. For instance, it has been shown to modulate specific neurotransmitter receptors in the central nervous system, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammation, where it effectively reduced pro-inflammatory cytokine levels. These findings underscore the compound's dual therapeutic potential, warranting further exploration in preclinical and clinical settings.

Mechanistic studies have also shed light on the molecular interactions of ethyl 2,5-dimethyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylate with its biological targets. Structural-activity relationship (SAR) analyses have identified key functional groups responsible for its bioactivity, enabling researchers to design derivatives with enhanced potency and selectivity. Computational modeling and X-ray crystallography have further elucidated the binding modes of the compound with target proteins, providing a solid foundation for rational drug design. These insights are critical for optimizing the compound's therapeutic profile and minimizing off-target effects.

Despite these promising developments, challenges remain in the clinical translation of ethyl 2,5-dimethyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Recent efforts have focused on formulating the compound into suitable drug delivery systems to improve its absorption and distribution. Collaborative research between academia and industry is essential to overcome these hurdles and accelerate the compound's progression from bench to bedside.

In conclusion, ethyl 2,5-dimethyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylate (CAS: 1697808-99-3) represents a promising candidate for drug development, with demonstrated bioactivity in neurological and inflammatory disorders. Advances in its synthesis, pharmacological evaluation, and mechanistic understanding have laid a strong foundation for future research. Continued interdisciplinary efforts will be crucial in realizing the full therapeutic potential of this compound and bringing it closer to clinical application.